![molecular formula C19H19ClN4O2 B2985091 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(piperidin-1-yl)ethanone CAS No. 1260919-62-7](/img/structure/B2985091.png)
2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, an oxadiazole ring, a pyrrole ring, and a piperidine ring . These groups are common in many bioactive compounds and drugs, suggesting that this compound may have biological activity.
Synthesis Analysis
While specific synthesis methods for this compound were not found, compounds with similar functional groups are often synthesized through various organic reactions, including nucleophilic substitutions and ring-closing reactions .Molecular Structure Analysis
The compound’s structure includes several aromatic rings (phenyl and pyrrole) and a heterocyclic ring (oxadiazole), which likely contribute to its stability and reactivity . The presence of nitrogen in the oxadiazole and piperidine rings may allow for hydrogen bonding interactions.Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-rich aromatic rings and the electronegative chlorine atom. These features could make the compound susceptible to electrophilic aromatic substitution reactions .Scientific Research Applications
Molecular Interaction and Pharmacophore Models
A study by Shim et al. (2002) detailed the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a compound similar in structure to the one , with the CB1 cannabinoid receptor. Through AM1 molecular orbital method and conformational analysis, they developed unified pharmacophore models for CB1 receptor ligands, revealing the importance of certain conformations and electrostatic characteristics for receptor binding. This research contributes to understanding the structural requirements for antagonistic activity at cannabinoid receptors (Shim et al., 2002).
Antimicrobial Activity
Several studies have synthesized compounds structurally related to "2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-1-(piperidin-1-yl)ethanone" and evaluated their antimicrobial properties. For example, Salimon et al. (2011) synthesized 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone and found it to exhibit significant antimicrobial activity, highlighting the potential of oxadiazole derivatives in combating microbial infections (Salimon et al., 2011).
Chemical Synthesis and Characterization
Research into the synthesis and characterization of compounds related to "this compound" has been a focal point for developing new chemical entities with potential biological activities. For instance, Merugu et al. (2010) reported the microwave-assisted synthesis of 1-(4-(piperidin-1-yl) phenyl) ethanone derivatives and their subsequent antibacterial activity screening, demonstrating the efficiency of microwave irradiation in synthesizing bioactive compounds (Merugu et al., 2010).
Molecular Docking and Antimicrobial Evaluation
Katariya et al. (2021) synthesized novel biologically potent compounds incorporating oxazole, pyrazoline, and pyridine, and assessed their anticancer and antimicrobial activities. The molecular docking studies provided insights into the potential utilization of these compounds to overcome microbial resistance, showcasing the role of structural design in enhancing biological efficacy (Katariya et al., 2021).
Future Directions
Properties
IUPAC Name |
2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4O2/c20-15-7-4-6-14(12-15)18-21-19(26-22-18)16-8-5-11-24(16)13-17(25)23-9-2-1-3-10-23/h4-8,11-12H,1-3,9-10,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSOZXSGIVVHLPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.